Cas no 20976-92-5 (Pregn-5-ene-3,20-diol,20-methyl-, (3b)-(9CI))

• Product Name: Pregn-5-ene-3,20-diol,20-methyl-, (3b)-(9CI)
• CAS No: 20976-92-5
• MF: C₂₂H₃₆O₂
• MW: 332.520047187805
• CID: 270627
• PubChem ID: 3082174
• Update Time: 2025-04-19

Pregn-5-ene-3,20-diol,20-methyl-, (3b)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-3,20-diol,20-methyl-, (3b)-(9CI)
• 20-methylpregn-5-ene-3,20-diol
• 22,23-dihydrocucurbitacin F
• 23,24-dihydrocucurbitacin F
• 25-deacetyl hemslecin A
• dihydrocucurbitacin F
• (3S,8S,9S,10R,13S,14S,17S)-17-(2-hydroxypropan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 20-Methylpregn-5-ene-3beta,20-diol
• 20-methylpregn-5-ene-3 beta,20-diol
• 23,24-Dinor-5-cholene-3-beta,20-diol
• (3S,8S,9S,10R,13S,14S,17S)-17-(2-Hydroxypropan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 20976-92-5
• DTXSID80943269
• Pregn-5-ene-3,20-diol, 20-methyl-, (3beta)-

• Inchi： 1S/C22H36O2/c1-20(2,24)19-8-7-17-16-6-5-14-13-15(23)9-11-21(14,3)18(16)10-12-22(17,19)4/h5,15-19,23-24H,6-13H2,1-4H3/t15-,16-,17-,18-,19+,21-,22-/m0/s1
• InChI Key： HYQOIXCNKARMRI-SPHVDITISA-N
• SMILES： OC(C)(C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 332.27200
• Monoisotopic Mass: 332.27153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.08
• Boiling Point: 454.8°Cat760mmHg
• Flash Point: 199.1°C
• Refractive Index: 1.553
• PSA: 40.46000
• LogP: 4.69720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives